6-Hydroxy-1-indanone
Overview
Description
6-Hydroxy-1-indanone is a useful research compound. Its molecular formula is C9H8O2 and its molecular weight is 148.16 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Energetic and Structural Studies : 6-Hydroxy-1-indanone has been studied for its energetic properties using experimental techniques and computational calculations. Research by (Silva et al., 2020) revealed insights into its enthalpies of combustion and sublimation, providing important data for its application in biomass-derived compounds.
Chemical Synthesis Applications : In a study on reaction acceleration, (Wei et al., 2017) explored the use of this compound in thin film formats for the Claisen-Schmidt base-catalyzed condensation with benzaldehydes. This research highlights its potential in accelerating chemical reactions.
Pharmaceutical Research : There's a study on indanone derivatives, including this compound, in the context of neurological treatments. (Janse van Rensburg et al., 2019) examined these derivatives as antagonists for neurological conditions, demonstrating the compound's relevance in medicinal chemistry.
Material Science and Organic LEDs : Research by (Tang et al., 2011) focused on the excited-state intramolecular proton transfer (ESIPT) of 7-hydroxy-1-indanone, a related compound, for white light generation in organic light-emitting diodes (OLEDs). This study provides insights into the potential of indanone derivatives in advanced material applications.
Biological Activity in Fungi : A study by (Fill et al., 2012) investigated the oxidative potential of the fungus Penicillium brasilianum using 1-indanone as a substrate, showing the biological interactions and transformations involving indanone compounds.
Catalysis and Organic Synthesis : Research on catalytic processes involving indanone derivatives was conducted by (Zhang et al., 2020). They developed an electrochemically induced annulation-halosulfonylation of 1,6-enynes for the synthesis of 1-indanones, underlining the versatility of these compounds in synthetic chemistry.
Crystallography and Molecular Structure : (Ruiz et al., 2004) analyzed the crystal structure of 1-indanone, providing detailed insights into its molecular and electronic structure, which is crucial for understanding its chemical behavior and applications.
Mechanism of Action
Target of Action
The primary targets of 6-Hydroxy-1-indanone are cancer cells . This compound acts as a potent CHK-1 inhibitor, which plays a crucial role in cell cycle regulation . By inhibiting CHK-1, this compound can disrupt the normal cell cycle and inhibit the growth of cancer cells .
Mode of Action
This compound interacts with its targets, the cancer cells, by inhibiting the CHK-1 enzyme . This inhibition disrupts the normal cell cycle, leading to the cessation of cell growth and division . The compound’s interaction with its targets results in the inhibition of cancer cell growth .
Biochemical Pathways
This compound affects the CHK-1 pathway . CHK-1 is a key enzyme in the cell cycle regulation pathway . By inhibiting CHK-1, this compound disrupts the normal cell cycle, leading to the cessation of cell growth and division . The downstream effects of this disruption include the inhibition of cancer cell growth .
Pharmacokinetics
The compound’s ability to inhibit the growth of cancer cells suggests that it has sufficient bioavailability to interact with its targets .
Result of Action
The molecular and cellular effects of this compound’s action include the disruption of the normal cell cycle and the inhibition of cancer cell growth . By inhibiting the CHK-1 enzyme, this compound disrupts the normal cell cycle, leading to the cessation of cell growth and division .
Action Environment
Like all chemical compounds, the action and stability of this compound are likely to be influenced by factors such as temperature, ph, and the presence of other chemicals .
Biochemical Analysis
Biochemical Properties
6-Hydroxy-1-indanone can participate in the construction of C-C bonds and the synthesis of heterocycles . It can be used in the synthesis of tetracyclic ketones intermediates during the total syntheses of (±)-frondosin C and (±)-8-epi-frondosin C . It can also be used in the synthesis of 1,4-dihydroindeno [1,2- c ]pyrazoles, which can act like potent CHK-1 inhibitors, thereby inhibiting the growth of cancer cells .
Cellular Effects
It is known that this compound can inhibit the growth of cancer cells .
Molecular Mechanism
The molecular mechanism of this compound involves its role in the synthesis of tetracyclic ketones intermediates and 1,4-dihydroindeno [1,2- c ]pyrazoles . These compounds can act like potent CHK-1 inhibitors, thereby inhibiting the growth of cancer cells .
Temporal Effects in Laboratory Settings
It is known that this compound can be used in the synthesis of certain compounds, suggesting that it may have stability over time .
Properties
IUPAC Name |
6-hydroxy-2,3-dihydroinden-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8O2/c10-7-3-1-6-2-4-9(11)8(6)5-7/h1,3,5,10H,2,4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MOANRQDXNNXOLW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)C2=C1C=CC(=C2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80427271 | |
Record name | 6-Hydroxy-1-indanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80427271 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
148.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
62803-47-8 | |
Record name | 6-Hydroxyindan-1-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=62803-47-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-Hydroxy-1-indanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80427271 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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